N1-(2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl)-N2-(2-methoxyethyl)oxalamide

• IUPAC Name: N'-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-N-(2-methoxyethyl)oxamide
• InChI: InChI=1S/C21H28N4O4/c1-28-15-9-22-20(26)21(27)23-16-18(19-8-5-14-29-19)25-12-10-24(11-13-25)17-6-3-2-4-7-17/h2-8,14,18H,9-13,15-16H2,1H3,(H,22,26)(H,23,27)
• InChI Key: YJXMWZCIGDSNHD-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C(=O)NCC(C1=CC=CO1)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C21H28N4O4
• Molecular Weight: 400.5 g/mol

Description

N1-(2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl)-N2-(2-methoxyethyl)oxalamide, also known as FEO, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of oxalamide derivatives, which have been found to exhibit a wide range of biological activities.

Scientific Research Applications

Neuroinflammation Imaging

A key application area is the development of PET radiotracers for imaging microglial activation, which plays a significant role in neuroinflammation associated with various neuropsychiatric disorders. A study by Horti et al. (2019) introduced a PET agent, [11C]CPPC, a high-affinity ligand for the macrophage colony-stimulating factor 1 receptor (CSF1R), indicating its potential in noninvasively measuring microglial activity in diseases like Alzheimer's and Parkinson's. This compound's role in developing new therapeutics for neuroinflammation highlights its importance in neuroscience research (Horti et al., 2019).

Pharmacological Studies

Research on arylpiperazine derivatives, which structurally relate to the compound , has been significant in understanding serotonin receptor interactions. For instance, Glennon et al. (1988) explored arylpiperazine derivatives to develop agents with high affinity for 5-HT1A serotonin sites, contributing to the pharmacological targeting of these receptors (Glennon et al., 1988).

Chemical Synthesis

In the realm of chemical synthesis, Reddy et al. (2012) demonstrated the aza-Piancatelli rearrangement for synthesizing 3,4-dihydro-2H-benzo[b][1,4]thiazine and oxazine derivatives from furan-2-yl(phenyl)methanol, showcasing innovative approaches to complex molecular structures which could be relevant for derivatives of the main compound (Reddy et al., 2012).

Biological Activity

Further, the exploration of furanyl compounds derived from red seaweed Gracilaria opuntia by Makkar and Chakraborty (2018) revealed significant anti-inflammatory and antioxidative properties, pointing towards the potential biological applications of furan-containing compounds in medicinal chemistry (Makkar & Chakraborty, 2018).